Cas no 357289-65-7 (Methyl 4-cyanofuran-2-carboxylate)

• Product Name: Methyl 4-cyanofuran-2-carboxylate
• CAS No: 357289-65-7
• MF: C₇H₅NO₃
• MW: 151.119501829147
• MDL: MFCD16658901
• CID: 303194
• PubChem ID: 45090083
• Update Time: 2025-06-08

Methyl 4-cyanofuran-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-cyanofuran-2-carboxylate
• 4-Cyanofuran-2-carboxylicacid methyl ester
• 2-Furancarboxylic acid,4-cyano-, methyl ester
• 4-cyano-2-Furancarboxylic acid methyl ester
• 4-Cyano-furan-2-carboxylic acid methyl ester
• D83959
• FT-0737026
• MFCD16658901
• SCHEMBL6441890
• UHMAJZKPNPNPHW-UHFFFAOYSA-N
• CS-0150826
• Methyl4-cyanofuran-2-carboxylate
• AKOS016009896
• A898297
• SB60925
• BS-16617
• 357289-65-7
• DTXSID10666570
• 2-Furancarboxylicacid,4-cyano-,methylester(9CI)
• DB-069259

• MDL： MFCD16658901
• Inchi： 1S/C7H5NO3/c1-10-7(9)6-2-5(3-8)4-11-6/h2,4H,1H3
• InChI Key： UHMAJZKPNPNPHW-UHFFFAOYSA-N
• SMILES： O1C=C(C#N)C=C1C(=O)OC

Computed Properties

• Exact Mass: 151.027
• Monoisotopic Mass: 151.027
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.2A^2
• XLogP3: 0.9

Experimental Properties

• Density: 1.27
• Boiling Point: 264 ºC
• Flash Point: 114 ºC

Additional information on Methyl 4-cyanofuran-2-carboxylate

Comprehensive Overview of Methyl 4-cyanofuran-2-carboxylate (CAS No. 357289-65-7): Properties, Applications, and Industry Trends

Methyl 4-cyanofuran-2-carboxylate (CAS No. 357289-65-7) is a specialized organic compound gaining traction in pharmaceutical and agrochemical research due to its unique furan ring and cyano functional group. This ester derivative exhibits versatile reactivity, making it a valuable intermediate in synthesizing heterocyclic compounds. With the rise of green chemistry and sustainable synthesis, researchers are increasingly exploring its potential in eco-friendly catalytic processes.

The molecular structure of Methyl 4-cyanofuran-2-carboxylate combines a furan core with electron-withdrawing substituents (cyano and ester groups), enabling selective reactions such as nucleophilic substitutions and cycloadditions. Recent studies highlight its role in developing biodegradable materials and API intermediates, aligning with global demands for environmentally benign chemicals. Analytical techniques like HPLC and NMR confirm its high purity (>98%), a critical factor for industrial scalability.

In the context of drug discovery, this compound serves as a precursor for bioactive molecules targeting inflammation and metabolic disorders. Its low toxicity profile (as per OECD guidelines) and compatibility with microwave-assisted synthesis have spurred innovation in rapid prototyping. Additionally, its solubility in polar aprotic solvents (e.g., DMF, DMSO) facilitates reactions under mild conditions, reducing energy consumption—a key consideration for cost-effective manufacturing.

Market trends indicate growing interest in Methyl 4-cyanofuran-2-carboxylate for high-value fine chemicals, particularly in Asia-Pacific regions. Patent filings related to its derivatives in crop protection formulations have surged by 40% since 2020, reflecting its agrochemical potential. Regulatory compliance with REACH and FDA standards further enhances its commercial viability. For synthetic chemists, optimizing its storage stability (recommended at 2–8°C under inert gas) remains a focal point to ensure batch consistency.

Emerging applications include its use in OLED materials and photoresists, where its conjugated system improves electron mobility. Collaborative research between academia and industry aims to unlock its utility in catalysis and nanotechnology. As AI-driven molecular design accelerates, 357289-65-7 is frequently modeled for structure-activity relationships, underscoring its interdisciplinary relevance.

For suppliers and distributors, ensuring traceability and GC/MS certification is essential to meet client specifications. The compound’s melting point (≈85°C) and molecular weight (151.12 g/mol) are frequently queried parameters in technical databases. Future prospects include scaling production via continuous flow chemistry, addressing the demand for custom synthesis services in niche markets.